Cas no 1956435-92-9 ((R)-3-(Pyridin-2-yl)morpholine dihydrochloride)

• Product Name: (R)-3-(Pyridin-2-yl)morpholine dihydrochloride
• CAS No: 1956435-92-9
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5172913
• Update Time: 2025-10-20

(R)-3-(Pyridin-2-yl)morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Pyridin-2-yl)morpholine dihydrochloride
• Morpholine, 3-(2-pyridinyl)-, dihydrochloride,(3R)-

• Inchi： 1S/C9H12N2O.ClH/c1-2-4-10-8(3-1)9-7-12-6-5-11-9;/h1-4,9,11H,5-7H2;1H/t9-;/m0./s1
• InChI Key： IXHDJLYDACXXER-FVGYRXGTSA-N
• SMILES： C1([C@H]2NCCOC2)N=CC=CC=1.Cl

Additional information on (R)-3-(Pyridin-2-yl)morpholine dihydrochloride

Introduction to (R)-3-(Pyridin-2-yl)morpholine Dihydrochloride (CAS No. 1956435-92-9)

The compound (R)-3-(Pyridin-2-yl)morpholine dihydrochloride (CAS No. 1956435-92-9) is a structurally unique organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its morpholine backbone, which is a six-membered ring containing an oxygen atom and two nitrogen atoms, and a pyridin-2-yl substituent attached at the 3-position of the morpholine ring. The dihydrochloride salt form indicates the presence of two hydrochloric acid molecules associated with the compound, which can influence its solubility and stability properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of enantiomerically pure compounds like (R)-3-(Pyridin-2-yl)morpholine dihydrochloride, which is critical for applications in drug discovery and development. The morpholine moiety is known for its versatility in medicinal chemistry, often serving as a scaffold for various bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The pyridin-2-yl group, on the other hand, introduces aromaticity and potential electronic effects that can modulate the compound's reactivity and pharmacokinetic properties.

One of the most promising areas of research involving (R)-3-(Pyridin-2-yl)morpholine dihydrochloride is its application in drug design. Studies have shown that this compound exhibits moderate to high binding affinity towards certain G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions such as hypertension, anxiety, and pain management. Additionally, its enantiomeric purity ensures that only the biologically active form is used, minimizing adverse effects and improving therapeutic efficacy.

Another significant aspect of this compound is its role in catalysis. The morpholine backbone has been shown to act as a chiral ligand in asymmetric catalysis, facilitating the synthesis of complex organic molecules with high enantioselectivity. This property makes (R)-3-(Pyridin-2-yl)morpholine dihydrochloride a valuable tool in organic synthesis, particularly in the production of chiral pharmaceutical intermediates.

From a structural perspective, the compound's pyridin-2-yl group introduces electron-withdrawing effects that can enhance the stability of intermediates in certain reactions. This has led to its use in stabilizing reactive intermediates during the synthesis of bioactive molecules, thereby improving reaction yields and selectivity.

Recent studies have also explored the potential of (R)-3-(Pyridin-2-yl)morpholine dihydrochloride in materials science, particularly in the development of novel polymers and coatings. Its ability to form hydrogen bonds makes it an attractive candidate for creating materials with enhanced mechanical properties and thermal stability.

In terms of safety and handling, (R)-3-(Pyridin-2-yl)morpholine dihydrochloride is generally considered non-hazardous under normal conditions. However, it is recommended to follow standard laboratory safety protocols when working with this compound to ensure minimal exposure risks.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of (R)-3-(Pyridin-2-yl)morpholine dihydrochloride, as well as explore its potential applications in emerging fields such as nanotechnology and green chemistry. The compound's unique combination of structural features positions it as a valuable asset in both academic research and industrial applications.